molecular formula C18H21N5O2 B271940 (3-methoxypropyl){3-[(1-phenyl-1H-tetrazol-5-yl)oxy]benzyl}amine

(3-methoxypropyl){3-[(1-phenyl-1H-tetrazol-5-yl)oxy]benzyl}amine

Cat. No. B271940
M. Wt: 339.4 g/mol
InChI Key: GHFNLRMZNBPIEX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

(3-methoxypropyl){3-[(1-phenyl-1H-tetrazol-5-yl)oxy]benzyl}amine is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is also known as MPTB and has a molecular weight of 378.49 g/mol.

Mechanism of Action

The exact mechanism of action of MPTB is not yet fully understood. However, it has been proposed that MPTB exerts its antihypertensive and vasodilatory effects by inhibiting the angiotensin-converting enzyme (ACE). ACE is an enzyme that converts angiotensin I to angiotensin II, which is a potent vasoconstrictor. By inhibiting ACE, MPTB reduces the production of angiotensin II, leading to vasodilation and a decrease in blood pressure.
Biochemical and Physiological Effects:
MPTB has been found to exhibit several biochemical and physiological effects. In animal studies, MPTB has been found to reduce blood pressure and increase blood flow to the heart. MPTB has also been found to induce apoptosis in cancer cells by activating the caspase cascade. Additionally, MPTB has been found to exhibit antioxidant activity, which may help to prevent oxidative damage to cells.

Advantages and Limitations for Lab Experiments

One of the major advantages of MPTB is its potential as a therapeutic agent for the treatment of hypertension and cancer. However, there are also some limitations associated with the use of MPTB in lab experiments. MPTB is a relatively new compound, and its toxicity and side effects are not yet fully understood. Additionally, the synthesis of MPTB is complex and requires specialized equipment and expertise.

Future Directions

There are several future directions for the research and development of MPTB. One potential direction is the optimization of the synthesis method to increase the yield and purity of the compound. Another direction is the investigation of the toxicity and side effects of MPTB in animal models. Additionally, further research is needed to fully understand the mechanism of action of MPTB and its potential applications in the treatment of hypertension and cancer.
Conclusion:
In conclusion, (3-methoxypropyl){3-[(1-phenyl-1H-tetrazol-5-yl)oxy]benzyl}amine is a promising compound with potential applications in various fields of scientific research. The synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions of MPTB have been discussed in this paper. Further research is needed to fully understand the potential of MPTB as a therapeutic agent for the treatment of hypertension and cancer.

Synthesis Methods

The synthesis of MPTB involves the reaction of 3-(bromomethyl)phenol with 3-[(1-phenyl-1H-tetrazol-5-yl)oxy]benzylamine in the presence of potassium carbonate and potassium iodide. This reaction results in the formation of MPTB as a white solid with a yield of 70-80%. The purity of the compound can be increased by recrystallization from ethanol.

Scientific Research Applications

MPTB has shown potential applications in various fields of scientific research. One of the major applications of MPTB is in the field of medicinal chemistry. MPTB has been found to exhibit antihypertensive and vasodilatory effects, which make it a potential candidate for the treatment of hypertension. MPTB has also been found to exhibit anticancer activity by inducing apoptosis in cancer cells.

properties

Molecular Formula

C18H21N5O2

Molecular Weight

339.4 g/mol

IUPAC Name

3-methoxy-N-[[3-(1-phenyltetrazol-5-yl)oxyphenyl]methyl]propan-1-amine

InChI

InChI=1S/C18H21N5O2/c1-24-12-6-11-19-14-15-7-5-10-17(13-15)25-18-20-21-22-23(18)16-8-3-2-4-9-16/h2-5,7-10,13,19H,6,11-12,14H2,1H3

InChI Key

GHFNLRMZNBPIEX-UHFFFAOYSA-N

SMILES

COCCCNCC1=CC(=CC=C1)OC2=NN=NN2C3=CC=CC=C3

Canonical SMILES

COCCCNCC1=CC(=CC=C1)OC2=NN=NN2C3=CC=CC=C3

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.